Cas no 2228830-14-4 (1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine
• CAS No: 2228830-14-4
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 5951959
• PubChem ID: 165631843
• Update Time: 2025-06-29

1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine
• EN300-1948573
• 2228830-14-4

• Inchi： 1S/C9H17F2N/c1-9(2)4-3-6(5-9)7(12)8(10)11/h6-8H,3-5,12H2,1-2H3
• InChI Key： RLUMTFURJUVMSI-UHFFFAOYSA-N
• SMILES： FC(C(C1CCC(C)(C)C1)N)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2228830-14-4 and Product Name: 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine

The compound identified by the CAS number 2228830-14-4 and the product name 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of both a dimethylcyclopentyl moiety and a difluoroethan-1-amine group makes this molecule particularly intriguing for its potential applications in medicinal chemistry and drug development.

In recent years, the exploration of fluorinated compounds has seen remarkable growth, driven by their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The incorporation of fluorine atoms into molecular structures has been a cornerstone in the design of novel therapeutic agents. Specifically, the difluoroethan-1-amine moiety introduces a high degree of electronic complexity, which can significantly influence the compound's interactions with biological targets. This feature has been extensively studied in the context of developing more effective and selective drugs.

The 3,3-dimethylcyclopentyl group further contributes to the compound's structural complexity, providing a rigid scaffold that can optimize binding interactions within biological systems. This structural motif has been employed in various pharmaceuticals due to its ability to mimic natural steroidal structures, thereby enhancing bioavailability and target specificity. The combination of these two distinct structural features makes 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. These compounds often exhibit enhanced pharmacokinetic properties, including improved solubility and reduced susceptibility to metabolic degradation. The difluoroethan-1-amine group in this molecule is particularly noteworthy for its potential to enhance binding affinity through dipole interactions and halogen bonding. These interactions are critical for designing molecules that can tightly bind to biological targets, thereby increasing therapeutic efficacy.

Moreover, the dimethylcyclopentyl moiety contributes to the compound's steric profile, which can be tailored to optimize interactions with specific enzymes or receptors. This structural feature has been exploited in the development of several drugs that target neurological disorders, where precise spatial orientation is crucial for efficacy. The combination of these elements suggests that 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine could be a valuable tool in the discovery of new therapeutic agents.

Current research in fluorinated compounds is expanding into novel therapeutic areas, including oncology and infectious diseases. The unique properties of this compound make it a candidate for investigating its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. The ability to fine-tune both electronic and steric properties offers a versatile platform for drug discovery.

In conclusion, the compound with CAS number 2228830-14-4 and product name 1-(3,3-dimethylcyclopentyl)-2,2-difluoroethan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of fluorinated compounds continues to grow, molecules like this are likely to play an increasingly important role in the discovery of new drugs that address unmet medical needs.